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Compound of Interest |

2,6-Bis(benzyloxy)-3-
Compound Name:

bromopyridine
CAS No.: 16727-47-2
Cat. No.: B174153

Get Quote

A molecular formula, such as C19H16BrNO2, represents the elemental composition of a

molecule but does not provide a unique chemical identity. This formula can correspond to a
multitude of different molecular structures, known as isomers, each with its own distinct
arrangement of atoms and, consequently, its own specific IUPAC name and chemical
properties. Without a more precise structural identifier, a comprehensive technical guide on a
singular entity is not feasible.

The International Union of Pure and Applied Chemistry (IUPAC) has established a system of
nomenclature to assign a unique and unambiguous name to every chemical compound.[1][2][3]
This systematic naming convention is crucial for clear communication in research, industry, and
regulatory affairs. For a given molecular formula, the number of possible isomers can be vast,
and each isomer will have a different IUPAC name that precisely describes its structure.

For instance, search results for compounds with similar but not identical molecular formulas
highlight this structural diversity. PubChem, a comprehensive database of chemical molecules,
lists compounds such as 4-bromo-2-methyl-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline-11-
carboxylic acid with the formula C16H16BrNO2 and (4R)-2-bromo-4-(2-methoxyethyl)-6-
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methyl-5,7-dihydro-4H-furo[2,3-c]pyridine with the formula C11H16BrNO2.[4][5] These
examples underscore that even with a similar collection of atoms, the connectivity and spatial
arrangement create distinct chemical entities.

To proceed with the development of an in-depth technical guide, a specific structural
representation of the C19H16BrNO2 isomer of interest is required. This could be in the form of:

o Afull IUPAC name: This would provide the complete and unambiguous identity of the
compound.

o A structural diagram: A visual representation of the molecule's connectivity.

e A SMILES (Simplified Molecular-Input Line-Entry System) string: A textual representation of
the molecular structure.

e An InChl (International Chemical Identifier) or InChiKey: A non-proprietary identifier for
chemical substances.

o A CAS (Chemical Abstracts Service) Registry Number: A unique numerical identifier.

Once a specific isomer of C19H16BrNO?2 is identified, it would be possible to conduct a
thorough literature search to gather the necessary information for a comprehensive technical
guide. This would involve investigating its synthesis, chemical properties, biological activity, and
any associated experimental data.[6][7][8][9][10] This information would then be structured to
meet the requirements of researchers, scientists, and drug development professionals,
including detailed experimental protocols, quantitative data tables, and visualizations of
relevant pathways.

In conclusion, the molecular formula C19H16BrNO?2 is a starting point, but it does not define a
single chemical compound. To create a meaningful and accurate technical resource, further
structural details are essential to pinpoint the exact molecule of interest.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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